N-Boc-5-amino-3-(benzyloxy)-1-methyl-1H-pyrazole

• Molecular Formula: C16H21N3O3
• Molecular Weight: 303.36 g/mol
• IUPAC Name: tert-butyl N-(2-methyl-5-phenylmethoxypyrazol-3-yl)carbamate
• InChI: InChI=1S/C16H21N3O3/c1-16(2,3)22-15(20)17-13-10-14(18-19(13)4)21-11-12-8-6-5-7-9-12/h5-10H,11H2,1-4H3,(H,17,20)
• InChI Key: SXQXCDGUUQTZKC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC(=NN1C)OCC2=CC=CC=C2

Description

MFCD32199159 is a chemical compound that has garnered significant interest in various scientific fields due to its unique properties and potential applications. This compound is known for its stability and reactivity, making it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

The preparation of MFCD32199159 involves several synthetic routes and reaction conditions. One common method includes the use of triazolo ring compound methanesulfonate crystal forms. The preparation method is simple and suitable for industrial large-scale production, ensuring good solubility and stability of the compound .

Chemical Reactions Analysis

MFCD32199159 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

MFCD32199159 has a wide range of scientific research applications. In chemistry, it is used for studying reaction mechanisms and developing new synthetic methods. In biology, it is utilized for investigating cellular processes and molecular interactions. In medicine, MFCD32199159 is explored for its potential therapeutic effects and drug development. Industrially, it is used in the production of various chemical products and materials .

Mechanism of Action

The mechanism of action of MFCD32199159 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to target molecules, altering their function, and modulating various biochemical pathways. This interaction can lead to changes in cellular processes and physiological responses .

Comparison with Similar Compounds

MFCD32199159 can be compared with other similar compounds based on its structural and functional properties. Similar compounds include those with triazolo ring structures and methanesulfonate groups. MFCD32199159 stands out due to its unique stability and reactivity, making it a valuable compound for various applications .